7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H14ClFN2O3
• Molecular Weight: 420.8 g/mol
• IUPAC Name: 7-chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H14ClFN2O3/c1-12-8-9-26-18(10-12)27-20(14-4-2-3-5-16(14)25)19-21(28)15-11-13(24)6-7-17(15)30-22(19)23(27)29/h2-11,20H,1H3
• InChI Key: BUQGRSZMNKRTOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=CC=C5F

Description

7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic organic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family. This complex heterocyclic structure features a fused chromeno-pyrrole core substituted with chlorine, fluorine, and a 4-methylpyridin-2-yl group. Compounds within this structural family are frequently investigated in medicinal chemistry for their potential biological activities, which may include anticancer and antimicrobial properties, based on studies of similar derivatives (BenchChem ). The chromeno[2,3-c]pyrrole-3,9-dione scaffold can be synthesized via one-pot multicomponent reactions involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines, a method known for high functional group tolerance and good yields (BenchChem ). The presence of both chlorine and fluorine atoms is a common strategy in drug design to modulate a compound's lipophilicity, metabolic stability, and binding affinity. This product is intended for research and development purposes in a controlled laboratory environment only. It is not for human or veterinary diagnostic or therapeutic uses.

Biological Activity

7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound with a unique chromeno-pyrrole structure. Its molecular formula is $C_{23}H_{14}ClFN_2O_3$, with a molecular weight of approximately 448.9 g/mol. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry.

Biological Activity Overview

Research indicates that this compound exhibits significant biological activity, likely due to its interaction with specific molecular targets such as enzymes and receptors. These interactions may modulate biological processes relevant to various diseases. Current investigations are focused on elucidating the detailed mechanisms of action and identifying potential therapeutic applications.

The precise biological pathways and molecular targets for 7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione are still under investigation. Initial findings suggest that it may interact with proteins or enzymes involved in critical cellular pathways, potentially leading to effects such as:

• Anti-proliferative activity : This compound has shown promise in reducing cell viability in various cancer cell lines.
• Enzyme inhibition : It may act as an inhibitor of specific enzymes that are crucial in disease mechanisms.

Comparative Analysis with Related Compounds

To better understand its biological activity, it is useful to compare 7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione with structurally similar compounds. The following table summarizes some related compounds and their unique aspects:

Compound Name	Structure Features	Unique Aspects
7-Chloro-1-(4-methylphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Contains a methylphenyl group	Potentially different biological activity due to substitution
6-(5-Chloro-2-pyridyl)-5H-pyrrolo[3,4-b]quinolin-8-one	Pyrrolidine core with pyridyl substituent	Different core structure may affect reactivity
1-(Pyridin-3-ylsulfonyl)-1H-pyrrole-3-carboxylic acid	Sulfonamide derivative	Different functional groups influence solubility and biological properties

This comparative analysis highlights the uniqueness of the target compound through its specific substituents and structural arrangement.

Anti-Proliferative Activity

A study conducted on a library of derivatives similar to 7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione revealed promising anti-proliferative effects against human cancer cell lines. The MTT assay indicated a dose-dependent reduction in cell viability for certain derivatives, suggesting that modifications to the chemical structure can enhance biological activity .

Molecular Docking Studies

Molecular docking studies have been performed to predict the binding affinity of this compound to various biological targets. These studies aim to elucidate the interactions at the molecular level and provide insights into how structural modifications could improve therapeutic efficacy.

Scientific Research Applications

Research indicates that 7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibits significant biological activity. Preliminary studies suggest its mechanism of action involves interaction with specific molecular targets such as enzymes or receptors. This interaction may modulate their activity, leading to various biological effects relevant to disease treatment.

Potential Therapeutic Applications

The compound's biological profile suggests potential therapeutic applications in treating diseases influenced by the pathways it interacts with. For example:

• Cancer Therapy : Due to its ability to modulate enzyme activity, it may have applications in targeting cancer cell proliferation.
• Neurological Disorders : The interaction with neurotransmitter receptors could position it as a candidate for treating conditions like depression or anxiety.

Interaction Studies

Understanding the interaction profiles of 7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is crucial for elucidating its biological implications. Initial findings suggest that this compound may interact with specific proteins or enzymes within cellular pathways. Further studies are necessary to detail these interactions and their potential therapeutic effects.

Comparative Analysis with Related Compounds

Several compounds share structural similarities with 7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. Below is a comparison table highlighting key features:

Compound Name	Structure Features	Unique Aspects
7-Chloro-1-(4-methylphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Contains a methylphenyl group	Potentially different biological activity due to substitution
6-(5-Chloro-2-pyridyl)-5H-pyrrolo[3,4-b]quinolin-8-one	Pyrrolidine core with pyridyl substituent	Different core structure may affect reactivity
1-(Pyridin-3-ylsulfonyl)-1H-pyrrole-3-carboxylic acid	Sulfonamide derivative	Different functional groups influence solubility and biological properties

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Variations

The following analogs highlight key differences in substituents and their implications:

Compound Name	Position 1 Substituent	Position 2 Substituent	Key Distinguishing Features
7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	2-Fluorophenyl	4-Methylpyridin-2-yl	Ortho-fluorine enhances steric hindrance; methylpyridine may improve metabolic stability.
7-Chloro-1-(4-hydroxyphenyl)-2-phenethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	4-Hydroxyphenyl	Phenethyl	Hydroxyl group increases polarity; phenethyl chain may enhance lipophilicity.
7-Chloro-1-(4-fluorophenyl)-2-(2-morpholin-4-ylethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	4-Fluorophenyl	Morpholinylethyl	Para-fluorine reduces steric effects; morpholine improves solubility via hydrogen bonding.

Physicochemical and Spectroscopic Comparisons

• Melting Points : The analog with a 4-hydroxyphenyl group () exhibits a high melting point (>295°C), likely due to intermolecular hydrogen bonding. The target compound’s 2-fluorophenyl substituent, being less polar, may reduce this value .
• IR Spectroscopy: The C=O stretches in (1701 cm⁻¹ and 1647 cm⁻¹) align with chromenopyrrole-dione systems. The target’s methylpyridine group may introduce additional aromatic C-H stretches near 3000 cm⁻¹.
• NMR Profiles : ’s ¹H NMR shows aromatic protons at δ 7.95–7.89 (m, 3H) and a singlet for the hydroxyl proton at δ 9.53. The target’s 2-fluorophenyl group would split aromatic signals further due to ortho-fluorine coupling .

Research Implications and Gaps

While the target compound’s exact properties remain uncharacterized, structural analogs suggest:

• Bioactivity Potential: The 4-methylpyridin-2-yl group may enhance kinase inhibition compared to morpholinylethyl or phenethyl analogs, as seen in related heterocyclic systems .
• Solubility Challenges : The 2-fluorophenyl group’s ortho substitution could reduce aqueous solubility relative to para-substituted analogs (e.g., 4-fluorophenyl in ) .

Preparation Methods

Core Framework Construction

The chromeno[2,3-c]pyrrole scaffold is synthesized via a one-pot MCR using:

• Methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (chlorinated at C7),

• 2-Fluorobenzaldehyde ,

• 4-Methylpyridin-2-amine .

Procedure :

• Dissolve methyl 4-(2-hydroxy-5-chlorophenyl)-2,4-dioxobutanoate (1.0 eq) in ethanol.

• Add 2-fluorobenzaldehyde (1.1 eq) and 4-methylpyridin-2-amine (1.2 eq).

• Catalyze with acetic acid (0.1 eq) and reflux at 80°C for 20 h.

• Acidify to pH 5, extract with ethyl acetate, and crystallize to yield the dihydrochromeno-pyrrole core.

Yield : 70–85%.

Oxidation to Dione

The intermediate is oxidized to the 3,9-dione using tetra-n-propylammonium perruthenate (TPAP) in dichloromethane with 4Å molecular sieves:

• Stir at 30–40°C for 6 h.

• Filter and concentrate to obtain the final product (85–92% yield).

Stepwise Synthesis via Pyrrole Intermediate

Pyrrole Ring Formation

Paal-Knorr Synthesis :

• React 4-methylpyridin-2-amine (1.0 eq) with 1-(2-fluorophenyl)-2,5-diketone (1.0 eq) in methanol under acidic conditions.

• Stir at 70°C for 12 h to form the pyrrole ring (Yield: 78%).

Chromene Annulation

• Condense the pyrrole intermediate with 7-chloro-2-oxo-2H-chromene-3-carbaldehyde (1.0 eq) in toluene.

• Catalyze with p-toluenesulfonic acid (0.05 eq) at 90°C for 24 h.

• Purify via flash chromatography (ethyl acetate/hexane) to yield the title compound (65–75% yield).

Catalytic Cross-Coupling Methods

Suzuki-Miyaura Coupling

• Synthesize 7-chloro-1-(2-fluorophenyl)-2-iodochromeno[2,3-c]pyrrole-3,9-dione via iodination.

• React with 4-methylpyridin-2-ylboronic acid (1.2 eq) using Pd(PPh₃)₄ (5 mol%) in dioxane/water (3:1) at 100°C.

• Isolate product in 60–70% yield.

Comparative Analysis of Methods

Method	Key Reactants	Conditions	Yield (%)	Purity (%)
Multicomponent	Methyl dioxobutanoate, aldehydes, amines	Reflux, 80°C, 20 h	70–85	>95
Stepwise	Pyrrole intermediate, chromene aldehyde	90°C, 24 h	65–75	90
Suzuki Coupling	Iodo intermediate, boronic acid	100°C, Pd catalyst	60–70	85

Functional Group Compatibility and Challenges

• Chlorine Introduction : Requires chlorinated dioxobutanoate precursors or late-stage chlorination with NCS (N-chlorosuccinimide).

• 2-Fluorophenyl Stability : Fluorine’s electronegativity necessitates mild conditions to prevent dehalogenation.

• Pyridine Coordination : 4-Methylpyridin-2-amine’s basicity may require protective groups during MCRs.

Scalability and Industrial Suitability

The multicomponent method is preferred for scale-up due to:

• Atom Economy : Convergent synthesis minimizes waste.

• Solvent Recovery : Ethanol and toluene are recyclable.

• Catalyst Reusability : TPAP and Pd catalysts can be recovered via filtration .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 7-Chloro-1-(2-fluorophenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione?

• Methodology :

• A one-pot multicomponent reaction under mild conditions is recommended for rapid assembly of the chromeno-pyrrole core. Key precursors include substituted phenols (e.g., 2-fluorophenol derivatives) and pyrrole intermediates.
• Purification techniques such as column chromatography (silica gel, eluent: ethyl acetate/hexane gradient) or recrystallization from ethanol/water mixtures yield high-purity products (≥95%) .
• Critical parameters : Solvent choice (e.g., DMF for solubility), temperature control (60–80°C), and stoichiometric ratios (1:1.2 for phenol:pyrrole) to minimize side products.

Q. How to characterize the structural features of this compound using spectroscopic methods?

• Methodology :

• NMR :
• ¹H NMR : Identify aromatic protons (δ 6.8–8.2 ppm for fluorophenyl and pyridyl groups) and dihydropyrrole protons (δ 4.5–5.5 ppm).
• ¹³C NMR : Confirm carbonyl groups (C=O at ~180 ppm) and aromatic carbons (110–150 ppm) .
• HRMS : Validate molecular weight (calculated for C₂₃H₁₅ClFN₂O₃: ~443.08 g/mol) with <2 ppm error .
• XRD : Resolve crystallographic ambiguities (e.g., dihedral angles between chromene and pyrrole rings) using single-crystal diffraction (CCDC deposition recommended) .

Q. What preliminary biological assays are suitable for evaluating its pharmacological potential?

• Methodology :

• In vitro screening :
• Enzyme inhibition (e.g., kinases, proteases) using fluorescence-based assays.
• Cytotoxicity profiling (MTT assay) against cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations.
• SAR analysis : Compare activity with analogs (e.g., 3-hydroxyphenyl vs. 2-fluorophenyl derivatives) to identify critical substituents .

Advanced Research Questions

Q. How to resolve contradictions in reported synthetic yields for chromeno-pyrrole derivatives?

• Methodology :

• Reaction monitoring : Use LC-MS or TLC to track intermediate formation (e.g., chromene ring closure vs. pyrrole oxidation).
• Byproduct analysis : Isolate side products (e.g., over-oxidized pyrroles) via preparative HPLC and characterize via ¹⁹F NMR to assess fluorophenyl stability .
• Reproducibility checks : Validate literature protocols (e.g., Vydzhak et al.’s methods ) under inert atmospheres (N₂/Ar) to prevent moisture-sensitive intermediates from degrading.

Q. What computational strategies predict the compound’s reactivity and binding modes?

• Methodology :

• DFT calculations : Optimize geometry at the B3LYP/6-31G(d) level to study charge distribution (e.g., electron-deficient fluorophenyl vs. electron-rich pyridyl groups) .
• Docking simulations : Use AutoDock Vina to model interactions with target proteins (e.g., ATP-binding pockets). Validate with MD simulations (GROMACS) to assess binding stability .

Q. How to design derivatives for improved metabolic stability without compromising activity?

• Methodology :

• Bioisosteric replacement : Substitute the 4-methylpyridinyl group with 4-cyano or 4-methoxy groups to modulate lipophilicity (clogP <3) and reduce CYP450-mediated oxidation .
• Prodrug strategies : Introduce hydrolyzable esters (e.g., acetyl groups) at the 3,9-dione positions to enhance solubility and oral bioavailability .

Data Contradiction Analysis

Q. Conflicting reports on the thermal stability of dihydrochromeno-pyrrole-diones: How to address this?

• Methodology :

• Thermogravimetric analysis (TGA) : Compare decomposition temperatures (Td) under nitrogen vs. air to assess oxidative stability.
• DSC : Identify melting points (Tm) and phase transitions. Note discrepancies caused by polymorphic forms (e.g., amorphous vs. crystalline) .
• Solution-state stability : Monitor degradation in PBS (pH 7.4) or simulated gastric fluid via HPLC-UV at 254 nm over 24–72 hours .

Tables for Key Data

Property	Value/Technique	Reference
Molecular Weight	443.08 g/mol (HRMS)
¹H NMR (CDCl₃)	δ 8.1 (pyridyl H), δ 7.3 (fluorophenyl)
Synthetic Yield (Optimized)	72–78% (one-pot reaction)
Predicted clogP	2.9 (DFT)